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Compound of Interest

Compound Name: Gadolinium--palladium (3/2)

Cat. No.: B15476197

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Gadolinium-Palladium (Gd-Pd)
binary phase diagram. The information presented is synthesized from established experimental
data and thermodynamic assessments, offering a critical resource for materials scientists,
chemists, and physicists. This document details the equilibrium phases, invariant reactions,
and crystallographic structures within the Gd-Pd system, alongside the experimental
methodologies employed for their determination.

Data Presentation: Quantitative Phase Diagram Data

The Gd-Pd system is characterized by a series of intermetallic compounds and several
invariant reactions. The following tables summarize the key quantitative data for this system.

Invariant Reactions in the Gd-Pd System

The Gd-Pd phase diagram exhibits several eutectic, peritectic, and congruent melting points.
These invariant reactions are detailed in Table 1.
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Composition (at. %

Reaction Type Temperature (°C) Pd) Reaction

Eutectic 805 ~14 L < (aGd) + GdsPd2
Peritectic 880 ~27 L + GdPd ~ GdsPd:
Congruent Melting 1350 50 L - GdPd

Peritectic 1160 ~55 L + GdPdz ~ GdsPds
Congruent Melting 1450 55.6 L -« Gd4Pds
Peritectic 1130 ~60 L + GdPds < GdPd:
Congruent Melting 1600 75 L - GdPds

Eutectic 1270 ~85 L - GdPds + (Pd)

Crystallographic Data of Intermetallic Gd-Pd
Compounds

The Gd-Pd system forms several stable intermetallic compounds with distinct crystal structures.
The crystallographic data for these phases are presented in Table 2.

Composition Pearson
Phase Space Group Prototype
(at. % Pd) Symbol
GdsPd2 28.6 oP28 Pnma PdsB2
GdPd 50 oP8 Pnma FeB
Gd4Pds 55.6 0C36 Cmc2: Gd4Rhs
GdPd2 66.7 cl12 Imma W2CoB:2
GdPds 75 cP4 Pm-3m AuCus

Experimental Protocols

The determination of the Gd-Pd phase diagram relies on a combination of experimental
techniques to ascertain thermal transformation temperatures, phase compositions, and crystal
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structures. A general workflow for such an investigation is outlined below.

Sample Preparation

Starting Materials: High-purity Gadolinium (typically >99.9%) and Palladium (typically
>99.95%) are used as starting materials.

Alloy Synthesis: A series of alloys with varying compositions across the entire Gd-Pd range
are prepared. Arc melting under an inert argon atmosphere is a common method to ensure
homogeneity and prevent oxidation. To further ensure compositional uniformity, the resulting
alloy buttons are typically flipped and remelted several times.

Homogenization: The as-cast alloys are subjected to a homogenization heat treatment. This
involves annealing the samples at a high temperature (below the solidus temperature) for an
extended period (often several days to weeks) in evacuated quartz ampoules. This process
helps to eliminate compositional segregation that may have occurred during solidification.

Thermal Analysis

Differential Thermal Analysis (DTA): DTAis a primary technique for determining the
temperatures of phase transformations. As a sample is heated or cooled at a controlled rate,
the temperature difference between the sample and a thermally inert reference is measured.
Endothermic or exothermic events, such as melting, solidification, or solid-state
transformations, are detected as deviations from the baseline. This allows for the precise
determination of liquidus, solidus, eutectic, and peritectic temperatures.

Structural and Microstructural Analysis

X-Ray Diffraction (XRD): XRD is employed to identify the crystal structures of the phases
present in the annealed and quenched samples. By analyzing the diffraction patterns, the
lattice parameters and space groups of the different intermetallic compounds and solid
solutions can be determined.

Metallography: This involves standard metallographic procedures of grinding, polishing, and
etching the samples to reveal their microstructure. Optical microscopy and Scanning
Electron Microscopy (SEM) are then used to visualize the phases, their morphology, and
their distribution.
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» Electron Probe Microanalysis (EPMA): EPMA is a quantitative analytical technique used to
determine the elemental composition of the individual phases within the microstructure. A
focused beam of electrons is used to excite X-ray emissions characteristic of the elements
present in a specific micro-volume of the sample. This is crucial for determining the
composition ranges of solid solutions and the precise stoichiometry of the intermetallic

compounds.

Mandatory Visualization

The following diagram illustrates the logical workflow for the experimental determination of a
binary alloy phase diagram, such as the Gd-Pd system.
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Experimental workflow for phase diagram determination.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Gadolinium-Palladium
(Gd-Pd) Phase Diagram]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15476197#phase-diagram-of-the-gadolinium-
palladium-system]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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